lithium;1-ethoxy-2,3-difluorobenzene-5-ide

• CAS No.: 570384-30-4
• Molecular Formula: C8H7F2LiO
• Molecular Weight: 164.1 g/mol
• IUPAC Name: lithium;1-ethoxy-2,3-difluorobenzene-5-ide
• InChI: InChI=1S/C8H7F2O.Li/c1-2-11-7-5-3-4-6(9)8(7)10;/h4-5H,2H2,1H3;/q-1;+1
• InChI Key: NEDHWEVTNBMUAK-UHFFFAOYSA-N
• Canonical SMILES: [Li+].CCOC1=C(C(=C[C-]=C1)F)F

Description

Lithium;1-ethoxy-2,3-difluorobenzene-5-ide is a chemical compound that has garnered interest due to its unique properties and potential applications in various fields. This compound is characterized by the presence of lithium and a difluorobenzene ring substituted with an ethoxy group. Its molecular structure allows it to participate in a variety of chemical reactions, making it a valuable compound for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of lithium;1-ethoxy-2,3-difluorobenzene-5-ide typically involves the reaction of 1-ethoxy-2,3-difluorobenzene with a lithium reagent.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using similar reagents and conditions as in laboratory synthesis. The process would be optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

Lithium;1-ethoxy-2,3-difluorobenzene-5-ide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups on the benzene ring.

Substitution: The ethoxy and fluorine groups on the benzene ring can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Halogenation reactions can be carried out using reagents like bromine or chlorine, while nucleophilic substitution can be achieved using reagents like sodium methoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones or other oxidized derivatives, while reduction can produce partially or fully reduced aromatic compounds. Substitution reactions can result in a variety of substituted benzene derivatives .

Scientific Research Applications

Lithium;1-ethoxy-2,3-difluorobenzene-5-ide has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex aromatic compounds.

Biology: The compound can be used in the study of biological systems, especially in understanding the interactions of fluorinated aromatic compounds with biological molecules.

Medicine: Research into potential pharmaceutical applications, such as the development of new drugs or diagnostic agents, is ongoing.

Industry: The compound is used in the production of advanced materials, including polymers and electronic components.

Mechanism of Action

The mechanism by which lithium;1-ethoxy-2,3-difluorobenzene-5-ide exerts its effects involves its interaction with specific molecular targets. The lithium ion can participate in ionic interactions, while the difluorobenzene ring can engage in π-π stacking and other non-covalent interactions. These interactions can influence the compound’s reactivity and its ability to form stable complexes with other molecules .

Comparison with Similar Compounds

Similar Compounds

• 1-ethoxy-2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzene
• 1,2-difluorobenzene
• 1-ethoxy-2,3-difluorobenzene

Uniqueness

Lithium;1-ethoxy-2,3-difluorobenzene-5-ide is unique due to the presence of both lithium and the ethoxy-difluorobenzene moiety. This combination imparts distinct chemical properties, such as enhanced reactivity and the ability to participate in a wider range of chemical reactions compared to its non-lithium counterparts .